2-(4-ethylphenoxy)-N-(1,3-thiazol-2-yl)acetamide

Specification

• CAS No.: 303796-39-6
• Molecular Formula: C13H14N2O2S
• Molecular Weight: 262.33
• IUPAC Name: 2-(4-ethylphenoxy)-N-(1,3-thiazol-2-yl)acetamide
• Standard InChI: InChI=1S/C13H14N2O2S/c1-2-10-3-5-11(6-4-10)17-9-12(16)15-13-14-7-8-18-13/h3-8H,2,9H2,1H3,(H,14,15,16)
• Standard InChI Key: KHJCRZUGPRSEEE-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)OCC(=O)NC2=NC=CS2

Introduction

2-(4-ethylphenoxy)-N-(1,3-thiazol-2-yl)acetamide is a chemical compound with the molecular formula C13H14N2O2S. It incorporates both a thiazole ring and an ethylphenoxy group, which are common motifs in pharmaceutical and agrochemical compounds due to their potential biological activities.

Synthesis and Characterization

While specific synthesis details for 2-(4-ethylphenoxy)-N-(1,3-thiazol-2-yl)acetamide are not readily available, compounds with similar structures often involve reactions between thiazole derivatives and appropriate acyl chlorides or anhydrides in the presence of a base. Characterization typically involves spectroscopic methods like NMR (nuclear magnetic resonance) and IR (infrared spectroscopy), along with mass spectrometry for confirming the molecular weight and structure.

Antimicrobial and Anticancer Activities

• N-(4-(4-bromophenyl)thiazol-2-yl)-2-chloroacetamide derivatives have been studied for their antimicrobial and anticancer properties. These compounds showed promising activity against bacterial and fungal pathogens, as well as against breast cancer cell lines.

• 2-((5-(3-(2-Fluorophenyl)acryloyl)-4-methylthiazol-2-yl)amino)isoindoline-1,3-dione exhibited significant antimitotic activity against human tumor cells, indicating potential as an anticancer agent.

Acetylcholinesterase Inhibition

• Compounds combining coumarin and thiazole moieties have been investigated for their acetylcholinesterase inhibitory activity, which is relevant to treating Alzheimer's disease.

Data Table: Related Compounds and Their Activities

Compound	Biological Activity
N-(4-(4-bromophenyl)thiazol-2-yl)-2-chloroacetamide derivatives	Antimicrobial and anticancer
2-((5-(3-(2-Fluorophenyl)acryloyl)-4-methylthiazol-2-yl)amino)isoindoline-1,3-dione	Antimitotic against human tumor cells
4-(benzo[d]thiazole-2-yl) phenols based on 4-hydroxycoumarin	Acetylcholinesterase inhibition

Future Research Directions

Future studies on 2-(4-ethylphenoxy)-N-(1,3-thiazol-2-yl)acetamide should focus on its synthesis optimization, detailed structural characterization, and evaluation of its biological activities using in vitro and in vivo models. This could involve exploring its potential as an antimicrobial, anticancer, or neuroprotective agent. Additionally, molecular docking and dynamics simulations could provide insights into its interaction with biological targets, guiding further structural modifications to enhance its efficacy.